Cas no 2229008-56-2 (1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229008-56-2
• MF: C₉H₇Cl₂F₂N
• MW: 238.061387300491
• CID: 6399495
• PubChem ID: 165900113
• Update Time: 2025-10-28

1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine
• 2229008-56-2
• EN300-1949959

• Inchi： 1S/C9H7Cl2F2N/c10-6-1-5(2-7(11)3-6)8(14)4-9(8,12)13/h1-3H,4,14H2
• InChI Key： AFYCITOMDPUOKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1(CC1(F)F)N)Cl

Computed Properties

• Exact Mass: 236.9923609g/mol
• Monoisotopic Mass: 236.9923609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine

Introduction to 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229008-56-2)

1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229008-56-2, belongs to a class of molecules characterized by their cyclopropane ring structure, which is known for its unique electronic and steric properties. The presence of both chlorine and fluorine substituents in the aromatic ring further enhances its chemical reactivity and potential biological activity.

The structural motif of 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine makes it an intriguing candidate for further exploration in drug discovery. The cyclopropane ring is a privileged scaffold in medicinal chemistry due to its ability to introduce conformational strain, which can lead to high binding affinity and selectivity when interacting with biological targets. Additionally, the electron-withdrawing nature of the chlorine and fluorine atoms can modulate the electronic properties of the aromatic system, influencing both the reactivity and the pharmacokinetic profile of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds featuring cyclopropane moieties have shown promise in various therapeutic areas, including oncology, anti-inflammatory disorders, and infectious diseases. The specific substitution pattern of 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine positions it as a potential lead compound for further optimization towards a wide range of biological targets.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The rigid structure of the cyclopropane ring can facilitate precise interactions with the active site of kinases, leading to potent inhibition. Furthermore, the electron-withdrawing groups at the 3 and 5 positions of the phenyl ring can enhance binding affinity by stabilizing negative charges that develop during the enzyme-substrate interaction.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine with high accuracy. Molecular docking studies have suggested that this compound may interact with key residues in the ATP-binding pocket of kinases, such as Lys166 in Janus kinases (JAKs). This interaction could potentially disrupt signaling cascades that are aberrantly activated in diseases like rheumatoid arthritis and certain types of leukemia.

Another area where 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine shows promise is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors that target viral enzymes essential for replication. For instance, studies have indicated that analogs with similar substitution patterns can inhibit proteases involved in viral maturation. The presence of both chlorine and fluorine atoms may enhance resistance to metabolic degradation by enzymes such as cytidine deaminases or thymidylate synthases.

The synthesis of 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functionalization at multiple sites. However, recent methodological advances have made it more feasible to access such complex molecules. For example, transition-metal-catalyzed reactions have been employed to introduce fluorine atoms into aromatic systems with high selectivity. Additionally, palladium-catalyzed cross-coupling reactions have enabled efficient construction of carbon-carbon bonds essential for building the cyclopropane core.

The pharmacokinetic properties of 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine are also an important consideration for its potential therapeutic applications. Preliminary studies suggest that this compound exhibits reasonable oral bioavailability and metabolic stability. The chlorine substituents may enhance binding to plasma proteins through hydrophobic interactions, while the fluorine atoms could influence renal clearance by affecting tubular reabsorption or glomerular filtration rates.

In conclusion, 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229008-56-2) represents a promising candidate for further exploration in drug discovery. Its unique structural features make it well-suited for targeting kinases and other enzymes involved in critical biological pathways. As research continues to uncover new therapeutic opportunities for this class of compounds, 1-(3,5-dichlorophenyl)-2,2-difluorocyclopropan-1-amine is likely to play an important role in developing next-generation pharmaceuticals.